BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: BDP TMR NHS
Ester Conjugation to Primary Amines

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BDP TMR NHS ester

Cat. No.: B606004

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDP TMR NHS ester is a bright, photostable, orange-fluorescent dye belonging to the
borondipyrromethene (BODIPY) class of fluorophores.[1] Its N-hydroxysuccinimide (NHS) ester
functional group allows for efficient and specific covalent labeling of primary amines on various
biomolecules, including proteins, peptides, and amine-modified oligonucleotides.[1][2] This
process, known as bioconjugation, is a cornerstone of modern biological research and drug
development, enabling the fluorescent tagging of molecules for a wide range of applications
such as fluorescence microscopy, flow cytometry, and fluorescence polarization assays.[3][4]
BDP TMR is significantly brighter than traditional dyes like TAMRA, making it an excellent
choice for sensitive applications.

These application notes provide detailed protocols for the conjugation of BDP TMR NHS ester
to primary amines on proteins and oligonucleotides, along with important technical data and
troubleshooting guidance.

Product Information and Storage

Proper handling and storage of BDP TMR NHS ester are crucial to maintain its reactivity.
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Specification

Chemical Name

2,5-dioxopyrrolidin-1-yl 3-(5,5-difluoro-7-(4-
methoxyphenyl)-1,3-dimethyl-5H-514,614-
dipyrrolo[1,2-c:2',1'-fldiazaborinin-2-

yl)propanoate
Molecular Formula C25H24BF2N305
Molecular Weight 495.29 g/mol
Excitation Maximum (Aex) ~545 nm
Emission Maximum (Aem) ~570 nm
Appearance Solid powder
Solubility Good in DMSO, DMF, and most organic

solvents

Storage (Unopened)

-20°C in the dark, desiccated, for up to 12

months

Storage (Stock Solution in Anhydrous
DMSO/DMF)

-20°C for 1-2 months

Transportation

Room temperature for up to 3 weeks

Reaction Mechanism

The conjugation of BDP TMR NHS ester to a primary amine proceeds via a nucleophilic acyl

substitution reaction. The primary amine group on the biomolecule acts as a nucleophile,

attacking the carbonyl carbon of the NHS ester. This leads to the formation of a stable amide

bond and the release of N-hydroxysuccinimide (NHS) as a byproduct.
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Reactants
pH 7.2-8.5
BDP TMR-NHS Ester
Products
Y
Biomolecule-NH2 BDP TMR-Biomolecule N-Hydroxysuccinimide
(Primary Amine) (Stable Amide Bond) (Byproduct)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. medkoo.com [medkoo.com]

e 3. lumiprobe.com [lumiprobe.com]

e 4. BDP TMR NHS ester (485397-12-4) for sale [vulcanchem.com]

« To cite this document: BenchChem. [Application Notes and Protocols: BDP TMR NHS Ester
Conjugation to Primary Amines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606004#bdp-tmr-nhs-ester-conjugation-to-primary-
amines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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